Cas no 6268-38-8 (2-(methoxycarbonyl)aminobenzoic Acid)
2-(methoxycarbonyl)aminobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[(methoxycarbonyl)amino]-
- 2-(methoxycarbonylamino)benzoic acid
- (2-Carboxy-phenyl)-carbamidsaeure-methylester
- 2-[(methoxycarbonyl)amino]benzoic acid
- 2-Carbomethoxyamino-benzoesaeure
- 2-Carboxy-carbanilsaeuremethylester
- AC1L5TRK
- AC1Q44CQ
- Carbanilsaeuremethylester-carbonsaeure-(2)
- N-Carbomethoxyanthranilic acid
- N-methoxycarbonyl-anthranilic acid
- N-Methoxycarbonyl-anthranilsaeure
- NSC36249
- Oprea1_238082
- ST034467
- SureCN3629659
- 2-(methoxycarbonyl)aminobenzoic Acid
-
- Inchi: 1S/C9H9NO4/c1-14-9(13)10-7-5-3-2-4-6(7)8(11)12/h2-5H,1H3,(H,10,13)(H,11,12)
- InChI Key: VRBXNTUDJOJJDK-UHFFFAOYSA-N
- SMILES: COC(NC1C(C(=O)O)=CC=CC=1)=O
Computed Properties
- Exact Mass: 195.05317
Experimental Properties
- PSA: 75.63
- LogP: 1.63610
2-(methoxycarbonyl)aminobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B413640-25mg |
2-[(methoxycarbonyl)amino]benzoic Acid |
6268-38-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B413640-50mg |
2-[(methoxycarbonyl)amino]benzoic Acid |
6268-38-8 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B413640-250mg |
2-[(methoxycarbonyl)amino]benzoic Acid |
6268-38-8 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-69733-0.05g |
2-[(methoxycarbonyl)amino]benzoic acid |
6268-38-8 | 95% | 0.05g |
$64.0 | 2023-04-20 | |
| Enamine | EN300-69733-0.1g |
2-[(methoxycarbonyl)amino]benzoic acid |
6268-38-8 | 95% | 0.1g |
$83.0 | 2023-04-20 | |
| Enamine | EN300-69733-0.25g |
2-[(methoxycarbonyl)amino]benzoic acid |
6268-38-8 | 95% | 0.25g |
$116.0 | 2023-04-20 | |
| Enamine | EN300-69733-0.5g |
2-[(methoxycarbonyl)amino]benzoic acid |
6268-38-8 | 95% | 0.5g |
$218.0 | 2023-04-20 | |
| Enamine | EN300-69733-1.0g |
2-[(methoxycarbonyl)amino]benzoic acid |
6268-38-8 | 95% | 1.0g |
$314.0 | 2023-04-20 | |
| Enamine | EN300-69733-2.5g |
2-[(methoxycarbonyl)amino]benzoic acid |
6268-38-8 | 95% | 2.5g |
$614.0 | 2023-04-20 | |
| Enamine | EN300-69733-5.0g |
2-[(methoxycarbonyl)amino]benzoic acid |
6268-38-8 | 95% | 5.0g |
$908.0 | 2023-04-20 |
2-(methoxycarbonyl)aminobenzoic Acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(methoxycarbonyl)aminobenzoic Acid
Professional Introduction to 2-(methoxycarbonyl)aminobenzoic Acid (CAS No. 6268-38-8) in Modern Chemical and Pharmaceutical Research
2-(methoxycarbonyl)aminobenzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 6268-38-8, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, bioorganic synthesis, and drug development. This compound, featuring a benzoic acid core functionalized with both an ester group and an amine moiety, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the synthesis of various therapeutic agents. Its structural features not only contribute to its reactivity but also open up diverse possibilities for applications in medicinal chemistry.
The molecular structure of 2-(methoxycarbonyl)aminobenzoic Acid consists of a benzene ring substituted with a carboxymethyl ester group at the C-2 position and an amino group at the C-3 position. This configuration imparts a balance of hydrophobicity and polarity, enabling the compound to interact effectively with biological targets. The presence of both the ester and amine functionalities allows for further chemical modifications, making it a preferred building block for designing novel molecules with tailored pharmacological profiles.
In recent years, 2-(methoxycarbonyl)aminobenzoic Acid has been extensively studied for its potential applications in the development of pharmaceuticals targeting various diseases. One of the most notable areas of research has been its role as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). The benzoic acid scaffold is a common motif in many NSAIDs, and modifications at the 2-position can significantly influence the drug's efficacy and selectivity. For instance, studies have demonstrated that derivatives of 2-(methoxycarbonyl)aminobenzoic Acid can exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation.
Furthermore, the amine group in 2-(methoxycarbonyl)aminobenzoic Acid provides a site for further derivatization, allowing chemists to introduce additional functional groups that can enhance drug bioavailability or target specific biological pathways. This flexibility has led to its use in the development of compounds with potential applications in oncology, neurology, and infectious diseases. For example, researchers have explored its utility in creating small-molecule inhibitors that interact with protein kinases, which are often overactive in cancer cells.
The ester functionality in 2-(methoxycarbonyl)aminobenzoic Acid also plays a crucial role in drug design. Ester groups can be hydrolyzed under physiological conditions to release active pharmacophores or serve as prodrugs to improve oral bioavailability. This property has been leveraged in the development of novel analgesics and antipyretics, where esterase-mediated hydrolysis leads to the formation of active benzoic acid derivatives.
Recent advances in computational chemistry have further highlighted the significance of 2-(methoxycarbonyl)aminobenzoic Acid as a key intermediate. Molecular modeling studies have revealed that its structural features allow it to bind effectively to various biological targets, including enzymes and receptors involved in metabolic pathways. These insights have guided the design of more potent and selective drug candidates based on this scaffold.
In addition to its pharmaceutical applications, 2-(methoxycarbonyl)aminobenzoic Acid has found utility in agrochemical research. Its derivatives have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential enzymatic pathways in plants. The combination of chemical versatility and biological activity makes this compound an attractive candidate for developing environmentally friendly crop protection agents.
The synthesis of 2-(methoxycarbonyl)aminobenzoic Acid itself is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for ensuring an adequate supply of this compound for both research and industrial applications.
Looking ahead, the future prospects for 2-(methoxycarbonyl)aminobenzoic Acid appear promising. Ongoing research continues to uncover new ways to utilize this compound in drug discovery and other chemical applications. As our understanding of biological systems grows, so too will the demand for innovative intermediates like 6268-38-8 that can be tailored to meet specific therapeutic needs.
In conclusion, 2-(methoxycarbonyl)aminobenzoic Acid (CAS No. 6268-38-8) is a multifaceted compound with broad applications across multiple domains of chemical research. Its unique structural features enable it to serve as a valuable intermediate in pharmaceutical synthesis, bioorganic chemistry, and agrochemical development. As new research emerges and synthetic techniques evolve, this compound is poised to remain at the forefront of innovation in medicinal chemistry.
6268-38-8 (2-(methoxycarbonyl)aminobenzoic Acid) Related Products
- 83846-67-7(Methyl 2-(ethoxycarbonyl)aminobenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)